Cas no 87700-70-7 (6-Iodonaphthalene-1-carbonyl chloride)

• Product Name: 6-Iodonaphthalene-1-carbonyl chloride
• CAS No: 87700-70-7
• MF: C₁₁H₆ClIO
• MW: 316.522214412689
• CID: 4936067
• Update Time: 2025-04-23

6-Iodonaphthalene-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-iodonaphthalene-1-carbonyl chloride
• 6-Iodonaphthalene-1-carbonyl chloride

• Inchi： 1S/C11H6ClIO/c12-11(14)10-3-1-2-7-6-8(13)4-5-9(7)10/h1-6H
• InChI Key： PMKWPMWEMSTSBX-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C(=O)Cl)C=CC=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1

Additional information on 6-Iodonaphthalene-1-carbonyl chloride

6-Iodonaphthalene-1-carbonyl Chloride (CAS No. 87700-70-7): A Versatile Building Block in Organic Synthesis

6-Iodonaphthalene-1-carbonyl chloride (CAS No. 87700-70-7) is a highly specialized organic compound that has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications in pharmaceutical research, material science, and advanced organic synthesis. This naphthalene derivative serves as a crucial intermediate for the preparation of various biologically active molecules and functional materials, making it particularly valuable in cutting-edge chemical research.

The molecular structure of 6-iodonaphthalene-1-carbonyl chloride features both an iodo substituent and a reactive carbonyl chloride group, which provide multiple sites for chemical modification. This dual functionality allows researchers to explore diverse synthetic pathways, particularly in the development of novel pharmaceutical intermediates and organic electronic materials. Recent studies in cross-coupling reactions have highlighted the compound's utility in palladium-catalyzed transformations, a hot topic in modern organic chemistry.

In pharmaceutical applications, 6-iodonaphthalene-1-carbonyl chloride serves as a key precursor for the synthesis of various drug candidates, particularly those targeting neurological disorders and cancer therapies. The compound's naphthalene core provides an excellent scaffold for drug design, while the iodo group enables efficient Sonogashira coupling and Suzuki-Miyaura reactions - techniques frequently searched by medicinal chemists in academic and industrial settings.

Material scientists have recently explored the potential of 6-iodonaphthalene-1-carbonyl chloride derivatives in the development of organic semiconductors and light-emitting materials. The compound's rigid aromatic structure and ability to form extended π-conjugated systems make it particularly interesting for OLED technology applications, a rapidly growing field that attracts significant research interest and investment.

The synthesis and handling of 6-iodonaphthalene-1-carbonyl chloride require specialized knowledge of organoiodine chemistry and acid chloride reactions. Proper storage conditions typically involve protection from moisture and light to maintain the compound's stability. Researchers working with this material should be familiar with standard Schlenk techniques and inert atmosphere procedures, topics frequently discussed in chemical forums and academic circles.

Recent advancements in green chemistry have prompted investigations into more sustainable methods for utilizing 6-iodonaphthalene-1-carbonyl chloride in synthetic applications. The development of catalyst systems that minimize waste and improve atom economy represents an important trend in contemporary research, aligning with the broader scientific community's focus on environmentally friendly processes.

Analytical characterization of 6-iodonaphthalene-1-carbonyl chloride typically involves a combination of NMR spectroscopy, mass spectrometry, and HPLC analysis. These techniques allow researchers to verify the compound's purity and structure, essential for ensuring reproducible results in downstream applications. The interpretation of these analytical data is a common subject of discussion in chemical research publications and online chemistry communities.

The commercial availability of 6-iodonaphthalene-1-carbonyl chloride has improved in recent years, with several specialty chemical suppliers now offering this compound in various quantities. Pricing and purity specifications vary significantly between suppliers, making it important for researchers to carefully evaluate their options based on specific application requirements. The growing demand for high-purity organic intermediates reflects broader trends in pharmaceutical and materials research.

Future research directions for 6-iodonaphthalene-1-carbonyl chloride may include exploration of its potential in click chemistry applications and development of novel bioconjugation techniques. The compound's unique structural features position it as a valuable tool for addressing current challenges in chemical biology and medicinal chemistry, areas that continue to generate significant interest in the scientific community.

Safety considerations when working with 6-iodonaphthalene-1-carbonyl chloride include standard laboratory precautions for handling reactive organic compounds. Researchers should consult relevant safety data sheets and implement appropriate engineering controls to ensure safe handling practices. The compound's stability under various conditions remains an active area of investigation, with new findings regularly published in specialized chemistry journals.

In conclusion, 6-iodonaphthalene-1-carbonyl chloride (CAS No. 87700-70-7) represents a versatile and valuable compound in modern chemical research. Its applications span from pharmaceutical development to advanced materials science, reflecting the growing interdisciplinary nature of chemical research. As synthetic methodologies continue to advance, this compound will likely play an increasingly important role in addressing complex challenges across multiple scientific disciplines.